5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine

• IUPAC Name: 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine
• InChI: InChI=1S/C11H11N5O2/c1-8(9-3-2-4-12-5-9)15-11-13-6-10(7-14-11)16(17)18/h2-8H,1H3,(H,13,14,15)
• InChI Key: OXBKZHYUUSLBJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=CC=C1)NC2=NC=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C11H11N5O2
• Molecular Weight: 245.24 g/mol

Description

5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine is a chemical compound that belongs to the class of pyrimidines. It has been widely used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine involves the inhibition of protein kinase CK2. It binds to the ATP-binding site of CK2 and prevents the transfer of phosphate groups to its substrates. This leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine have been extensively studied. It has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to induce apoptosis in cancer cells. Additionally, it has been found to have anti-inflammatory properties and has been used to treat various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine in lab experiments is its potency and specificity towards CK2. It has also been found to be stable and easy to handle. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the use of 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine. One of the areas of research is the development of new drugs targeting CK2 for the treatment of cancer and other diseases. Another area of research is the study of the anti-inflammatory properties of this compound and its potential use in the treatment of inflammatory diseases. Additionally, the use of this compound in combination with other drugs for the treatment of cancer is an area of active research.
Conclusion:
In conclusion, 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine is a potent and specific inhibitor of protein kinase CK2. It has been extensively used in scientific research for its various applications, including the development of new drugs targeting CK2, the treatment of cancer, and the treatment of inflammatory diseases. Although it has some limitations, its potential use in combination with other drugs and its anti-inflammatory properties make it an exciting area of research for the future.

Synthesis Methods

The synthesis of 5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine can be done by reacting 5-nitro-2,4-dichloropyrimidine with 3-aminopyridine in the presence of a base. This method has been reported in several research articles and has been found to be efficient and effective.

Scientific Research Applications

5-nitro-N-(1-pyridin-3-ylethyl)pyrimidin-2-amine has been extensively used in scientific research for its various applications. It has been found to be a potent inhibitor of protein kinase CK2, which is a critical enzyme involved in the regulation of cell growth and proliferation. It has also been used as a tool compound for the development of new drugs targeting CK2.